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Cat. No.: B1591885 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Ethoxyfen-ethyl (CAS No. 131086-42-5) is a member of the diphenyl ether class of herbicides.

[1] Its herbicidal activity stems from the inhibition of the enzyme protoporphyrinogen oxidase

(PPO), a key enzyme in the chlorophyll and heme biosynthetic pathways in plants. This guide

provides a comprehensive overview of the available technical information for Ethoxyfen-ethyl,
including its chemical properties, mechanism of action, and relevant (though limited)

toxicological data. Due to the scarcity of publicly available data specific to Ethoxyfen-ethyl,
this guide incorporates representative experimental protocols and data from closely related

diphenyl ether herbicides to provide a functional framework for research and development.

Chemical and Physical Properties
Ethoxyfen-ethyl is a synthetic organic molecule with a complex structure featuring a diphenyl

ether linkage. It is recognized by several synonyms, including Buvirex and Fulumi.[2] The

fundamental chemical and physical properties are summarized below.
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Property Value Source

CAS Number 131086-42-5 [3]

Molecular Formula C₁₉H₁₅Cl₂F₃O₅ [3]

Molecular Weight 451.22 g/mol [2][3]

IUPAC Name

(2S)-1-ethoxy-1-oxopropan-2-

yl 2-chloro-5-[2-chloro-4-

(trifluoromethyl)phenoxy]benzo

ate

Canonical SMILES

CCOC(=O)C(C)OC(=O)C1=C(

C=CC(=C1)OC2=C(C=C(C=C

2)C(F)(F)F)Cl)Cl

[3]

InChI Key
XSPXBDRGNLATSI-

LLVKDONJSA-N

Appearance
Solid (deduced from related

compounds)
N/A

Solubility Data not available N/A

Melting Point Data not available N/A

Boiling Point Data not available N/A

Mechanism of Action: Protoporphyrinogen Oxidase
(PPO) Inhibition
The primary mechanism of action for Ethoxyfen-ethyl, like other diphenyl ether herbicides, is

the inhibition of protoporphyrinogen oxidase (PPO). PPO is a critical enzyme in the tetrapyrrole

biosynthesis pathway, responsible for the oxidation of protoporphyrinogen IX to protoporphyrin

IX.

Signaling Pathway of PPO Inhibition
The inhibition of PPO by Ethoxyfen-ethyl leads to a cascade of events resulting in plant cell

death. The accumulated protoporphyrinogen IX leaks from the plastid and is rapidly oxidized to
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protoporphyrin IX in the cytoplasm. In the presence of light and oxygen, protoporphyrin IX acts

as a potent photosensitizer, generating reactive oxygen species (ROS) that cause lipid

peroxidation and membrane damage, ultimately leading to cellular demise.

Caption: Mechanism of action of Ethoxyfen-ethyl via PPO inhibition.

Synthesis
A detailed, peer-reviewed synthesis protocol for Ethoxyfen-ethyl is not readily available in the

public domain. However, a general synthetic approach for diphenyl ether herbicides involves

the coupling of a substituted phenol with a substituted phenyl halide, followed by esterification.

For Ethoxyfen-ethyl, this would likely involve the reaction of 2-chloro-5-hydroxy-benzoic acid

with 2-chloro-4-(trifluoromethyl)phenyl derivative, followed by esterification with ethyl lactate.

Caption: Generalized synthetic workflow for Ethoxyfen-ethyl.

Experimental Protocols
Specific experimental protocols for Ethoxyfen-ethyl are not widely published. The following

are representative protocols for assays commonly used to evaluate diphenyl ether herbicides,

which can be adapted for Ethoxyfen-ethyl.

Protoporphyrinogen Oxidase (PPO) Inhibition Assay (In
Vitro)
This protocol is adapted from studies on other PPO inhibitors.

Objective: To determine the in vitro inhibitory activity of Ethoxyfen-ethyl on PPO.

Materials:

Isolated plant mitochondria or etioplasts (source of PPO)

Protoporphyrinogen IX (substrate)

Ethoxyfen-ethyl (test compound)

Assay buffer (e.g., 100 mM HEPES-KOH, pH 7.5, 1 mM EDTA, 5 mM DTT)
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Spectrofluorometer

Procedure:

Prepare a stock solution of Ethoxyfen-ethyl in a suitable solvent (e.g., DMSO).

In a microplate, add the assay buffer, the enzyme preparation, and varying concentrations of

Ethoxyfen-ethyl.

Initiate the reaction by adding protoporphyrinogen IX.

Incubate at a controlled temperature (e.g., 30°C) in the dark.

Measure the increase in fluorescence resulting from the formation of protoporphyrin IX

(excitation ~405 nm, emission ~630 nm) over time.

Calculate the rate of reaction for each concentration of the inhibitor.

Determine the IC₅₀ value by plotting the percent inhibition against the logarithm of the

inhibitor concentration.

Caption: Workflow for in vitro PPO inhibition assay.

Quantitative Data
Specific quantitative data for Ethoxyfen-ethyl is not readily available in peer-reviewed

literature. The table below presents data for other representative diphenyl ether herbicides to

provide a context for the potential activity of Ethoxyfen-ethyl.

Compound
Organism/Enzyme
Source

IC₅₀ (nM) Reference

Acifluorfen-methyl Corn etioplasts 4 [4]

Fomesafen
Amaranthus

tuberculatus
~25 [1]

Oxyfluorfen Nicotiana tabacum ~30 [3]
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[4] Matringe et al. (1989) Biochem J. 260(1):231-5.[1] Dayan et al. (1997) Weed Sci. 45(5):634-

641.[3] Matsumoto et al. (1999) J. Agric. Food Chem. 47(11):4775-4780.

Toxicology and Safety
Detailed toxicological data for Ethoxyfen-ethyl is limited. The Pesticide Properties Database

notes a "Moderate alert: Mammals acute toxicity: Moderate" but does not provide specific

values.[4] For context, toxicological data for a related diphenyl ether herbicide, Oxyfluorfen, is

provided below. It is crucial to note that this data is not for Ethoxyfen-ethyl and should only be

used for general informational purposes regarding the potential toxicity of this class of

compounds.

Parameter Value Species Route Source

LD₅₀ (Acute) >5000 mg/kg Rat Oral [2]

LD₅₀ (Acute) >10000 mg/kg Rabbit Dermal [2]

LC₅₀ (96h) 0.2 - 0.4 mg/L Fish - [2]

[2] PubChem CID 34333

Conclusion
Ethoxyfen-ethyl is a diphenyl ether herbicide that functions through the inhibition of

protoporphyrinogen oxidase. While its general mechanism of action is well-understood within

the context of its chemical class, specific quantitative data on its inhibitory potency, synthesis,

and toxicology are not widely available in the public domain. This technical guide provides a

framework for understanding Ethoxyfen-ethyl by leveraging available information and drawing

parallels with more extensively studied diphenyl ether herbicides. Further research is required

to fully characterize the specific properties of Ethoxyfen-ethyl.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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